![molecular formula C6H5ClN4 B1592513 5-Chloropyrazolo[1,5-a]pyrimidin-7-amine CAS No. 245095-96-9](/img/structure/B1592513.png)
5-Chloropyrazolo[1,5-a]pyrimidin-7-amine
Cat. No. B1592513
M. Wt: 168.58 g/mol
InChI Key: KFGHMVDZIWJNFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[n:3][c:4]2[n:5]([c:6]([Cl:8])[cH:7]1)[n:9][cH:10][cH:11]2.[NH4+:12].[OH-:13]>>[Cl:1][c:2]1[n:3][c:4]2[n:5]([c:6]([NH2:12])[cH:7]1)[n:9][cH:10][cH:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1cc(Cl)n2nccc2n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Nc1cc(Cl)nc2ccnn12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
